2-(8-(2-(2-hydroxyethoxy)ethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

• IUPAC Name: 2-[6-[2-(2-hydroxyethoxy)ethyl]-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C16H22N6O5/c1-9-10(2)22-12-13(18-15(22)20(9)4-6-27-7-5-23)19(3)16(26)21(14(12)25)8-11(17)24/h23H,4-8H2,1-3H3,(H2,17,24)
• InChI Key: ZXOPKGJBCFPUGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCOCCO)N(C(=O)N(C3=O)CC(=O)N)C)C
• Molecular Formula: C16H22N6O5
• Molecular Weight: 378.38 g/mol

Description

2-(8-(2-(2-hydroxyethoxy)ethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a useful research compound. Its molecular formula is C16H22N6O5 and its molecular weight is 378.389. The purity is usually 95%.
BenchChem offers high-quality 2-(8-(2-(2-hydroxyethoxy)ethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(8-(2-(2-hydroxyethoxy)ethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research into structurally related compounds, such as 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, has shown potential antimicrobial activities against a range of Gram-positive and Gram-negative bacteria. These studies underline the potential of purine derivatives in developing new antimicrobial agents (Sharma, Sharma, & Rane, 2004).

Catalysis and Chemical Synthesis

Compounds bearing the imidazole or purine moiety have been evaluated as catalysts in chemical reactions. For instance, manganese(II) complexes of imidazole-based acetamide have been used as homogeneous and heterogenized catalysts for alkene epoxidation with H2O2, demonstrating the utility of such compounds in facilitating environmentally friendly oxidation processes (Serafimidou, Stamatis, & Louloudi, 2008).

Fluorescent Probes for Ion Detection

The synthesis of imidazo[1,2-a]pyridines, obtained through the reaction of β-lactam carbenes with 2-pyridyl isonitriles, has been explored for developing efficient fluorescent probes for mercury ion detection. This highlights the potential of such compounds in environmental monitoring and toxicology (Shao et al., 2011).

Antioxidant Activities

The exploration of novel coordination complexes derived from pyrazole-acetamide, and their antioxidant activities, has been documented. These studies emphasize the role of hydrogen bonding in self-assembly processes and the significant antioxidant potential of such complexes, suggesting applications in medicinal chemistry and pharmacology (Chkirate et al., 2019).